Cas no 2108267-47-4 (6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid)

• Product Name: 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid
• CAS No: 2108267-47-4
• MF: C₁₂H₇FN₄O₃
• MW: 274.20738530159
• CID: 5409348
• Update Time: 2025-10-29

6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid

• Inchi： 1S/C12H7FN4O3/c13-7-3-1-6(2-4-7)8-5-17-10(11(18)14-8)9(12(19)20)15-16-17/h1-5H,(H,14,18)(H,19,20)
• InChI Key： FPWXGQYUFUYXTM-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=NN1C=C(C1=CC=C(F)C=C1)NC2=O

Additional information on 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid

Introduction to 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2108267-47-4)

6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid, identified by its CAS number 2108267-47-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyrazine class, a scaffold that has been extensively explored for its pharmacological relevance. The presence of a fluorophenyl group at the 4-position and a carboxylic acid moiety at the 3-position introduces specific electronic and steric characteristics that make this molecule of particular interest for drug discovery applications.

The fluorophenyl substituent is known to enhance metabolic stability and binding affinity in many drug candidates. In particular, the fluorine atom can participate in hydrophobic interactions and π-stacking with biological targets, which can be critical for optimizing drug efficacy. The triazolopyrazine core itself is a fused system of three rings—triazole, pyrazole, and pyrimidine—providing a rich framework for diverse interactions with biological receptors. This structural motif has been implicated in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Recent advancements in medicinal chemistry have highlighted the importance of 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid as a lead compound for developing novel therapeutic agents. The carboxylic acid group at the 3-position provides a handle for further derivatization via esterification or amidation, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability. Additionally, the oxo group at the 4-position contributes to hydrogen bonding capabilities, which can be exploited in designing high-affinity ligands.

In the context of contemporary research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, studies have suggested that derivatives of this scaffold may interact with kinases and other enzymes involved in signal transduction pathways. The fluorine atom's ability to influence electronic distribution has been leveraged to enhance binding interactions with these targets. For instance, computational studies have demonstrated that fluorinated aromatic rings can improve ligand-receptor affinity by stabilizing transition states through enhanced hydrophobic effects.

The synthesis of 6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of guanidine derivatives with β-diketones or β-ketoesters under acidic conditions to form the triazolopyrazine core. Subsequent functionalization at the 4-position with a fluorophenyl group can be achieved through nucleophilic aromatic substitution or cross-coupling reactions. The introduction of the carboxylic acid functionality at the 3-position is often accomplished via oxidation or hydrolysis of a corresponding ester or amide intermediate.

The pharmacokinetic profile of this compound is another area of active investigation. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties. The fluorophenyl group has been shown to improve oral bioavailability by reducing first-pass metabolism in vivo. Furthermore, the carboxylic acid moiety may enhance binding to plasma proteins, prolonging circulation time and increasing therapeutic window. These attributes make this compound an attractive candidate for further development into an oral therapeutic agent.

From a computational chemistry perspective,6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid has been subjected to molecular docking studies to identify potential binding pockets in target proteins. These studies have revealed that the compound can interact with both hydrophobic and polar residues within enzyme active sites. The presence of multiple hydrogen bond donors and acceptors on its structure allows for versatile interactions with biological targets. Such insights have guided efforts to optimize analogs with improved potency and selectivity.

The versatility of this scaffold has also led to exploration in combination therapy regimens. By modifying different functional groups on the molecule,6-(4-Fluorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1，5-a]pyrazine -3-carboxylic acid derivatives can be designed to simultaneously engage multiple targets or modulate different aspects of disease biology. For example，some researchers have investigated its potential as an adjuvant therapy in oncology，where it may synergize with existing chemotherapeutic agents by inhibiting pathways involved in tumor proliferation or metastasis.

In conclusion,6-(4-fluorophenyl)-4-o x o - 4 ，5 - dihydro [ 1 ， 2 ， 3 ] tri az ol o [ 1 ， 5 - a ] p y ra z ine - 3 - car box y l ic ac id ( CAS No .2108267 -47 - 4 ) represents a promising pharmacological scaffold with diverse applications in drug discovery . Its unique structural features ， including the fluorophenyl substituent and carboxylic acid functionality， contribute to its potential as a lead compound for developing novel therapeutics . Ongoing research continues to uncover new avenues for exploiting its pharmacological properties， making it an exciting area for future investigations . p >